N-((4-(piperidin-1-yl)pyrimidin-2-yl)methyl)furan-2-carboxamide
Description
N-((4-(piperidin-1-yl)pyrimidin-2-yl)methyl)furan-2-carboxamide, also known as PF-06840003, is a novel small molecule inhibitor that has been developed for the treatment of cancer. It has shown promising results in preclinical studies and is currently being evaluated in clinical trials.
Scientific Research Applications
Anticancer Activity
Piperidine derivatives have garnered attention for their potential as anticancer agents. Researchers have explored the cytotoxic effects of N-((4-(piperidin-1-yl)pyrimidin-2-yl)methyl)furan-2-carboxamide against various cancer cell lines. In vitro studies have assessed its inhibitory activity, particularly in hepatocellular carcinoma (HepG2) cells, where it demonstrated promising results with low IC50 values .
Anti-Inflammatory Properties
The piperidine scaffold has been investigated for its anti-inflammatory effects. N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}furan-2-carboxamide may modulate inflammatory pathways, making it a potential candidate for treating inflammatory conditions .
Neuroprotection and Neurodegenerative Diseases
Piperidine derivatives often exhibit neuroprotective properties. Researchers have explored the impact of N-((4-(piperidin-1-yl)pyrimidin-2-yl)methyl)furan-2-carboxamide on neuronal health. It may hold promise in mitigating neurodegenerative diseases such as Alzheimer’s and Parkinson’s .
Antimicrobial Activity
The compound’s antimicrobial potential has been studied. It could serve as a lead structure for developing novel antibiotics or antifungal agents. Further investigations are needed to understand its mechanism of action and efficacy .
Analgesic Effects
Piperidine-based compounds often possess analgesic properties. N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}furan-2-carboxamide might interact with pain pathways, making it relevant for pain management research .
Spiro Derivatives and Drug Design
Spiropiperidines, a class of piperidine derivatives, have unique three-dimensional structures. Researchers have explored spiro derivatives of N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}furan-2-carboxamide for drug design. These compounds could serve as scaffolds for developing new pharmaceutical agents .
properties
IUPAC Name |
N-[(4-piperidin-1-ylpyrimidin-2-yl)methyl]furan-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N4O2/c20-15(12-5-4-10-21-12)17-11-13-16-7-6-14(18-13)19-8-2-1-3-9-19/h4-7,10H,1-3,8-9,11H2,(H,17,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IYUBRNFINJCOTO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=NC(=NC=C2)CNC(=O)C3=CC=CO3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-((4-(piperidin-1-yl)pyrimidin-2-yl)methyl)furan-2-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(2-Chloropyridine-4-carbonyl)-8-methyl-2,8-diazaspiro[4.5]decane](/img/structure/B2555302.png)
![N-(2-furylmethyl)-2-[7-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide](/img/structure/B2555303.png)
![N-({[3,3'-bithiophene]-5-yl}methyl)-2-ethoxybenzamide](/img/structure/B2555311.png)
